![molecular formula Ga2O3 B083432 Gallium oxide CAS No. 12653-62-2](/img/structure/B83432.png)
Gallium oxide
Description
Gallium oxide (Ga2O3) is a semiconductor material that has gained significant attention in recent years due to its unique properties and potential applications in various fields. It is a wide-bandgap material with a high breakdown voltage and excellent thermal stability, making it suitable for high-power and high-frequency electronic devices.
Scientific Research Applications
Optoelectronics and Device Efficiency
Gallium oxide, particularly in its nanowire form, is instrumental in various scientific fields due to its exceptional properties. It is extensively utilized in device applications to enhance performance and efficiency. This compound nanowires are notably employed in optoelectronics, electronics, and chemistry, signaling a future rich with innovation and new technological advancements (Alhalaili, Mao, & Islam, 2017).
Catalysis and Industrial Reactions
This compound, particularly in its liquid state, is leveraged for its unique properties in catalysis. Liquid droplets of Ga-Pd alloys, for instance, act as active and durable catalysts for alkane dehydrogenation, a key industrial-scale reaction. Gallium's large temperature range in its liquid state and its ability to form a stabilizing oxide skin are properties that enhance its suitability in these roles (Jacoby, 2017).
Microelectronics and Interconnects
Gallium and its alloys are gaining attention for their use in microelectronic interconnects. Their low melting point, non-toxicity, and ability to wet materials found in microelectronics without fluxing make them promising candidates. The potential for miniaturization and deformability of microelectronic devices using these alloys is also significant, presenting opportunities for energy savings and innovation in device manufacturing (Liu, Sweatman, McDonald, & Nogita, 2018).
Power Electronics and Semiconductor Technologies
This compound's intrinsic properties, such as critical field strength and conductivity, position it as a frontrunner in power electronics. Efforts are underway to address technical barriers and harness these properties to design efficient, high-power, commercially scalable microelectronic systems (Green et al., 2022).
Optoelectronic Devices
This compound's ultrawide-bandgap makes it suitable for a plethora of optoelectronic devices. It is extensively used in power electronics, memory devices, sensing systems, and more. Its stability and suitability across different polymorphs, especially β-Ga2O3, are driving advancements in fields like phosphors, electroluminescent devices, and solar-blind photodetectors (Guo et al., 2019).
properties
IUPAC Name |
digallium;oxygen(2-) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Ga.3O/q2*+3;3*-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJNVQOSZGJRYEI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Ga+3].[Ga+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ga2O3 | |
Record name | GALLIUM OXIDE | |
Source | CAMEO Chemicals | |
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Record name | gallium(III) oxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Gallium(III)_oxide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
84013-33-2 (67Ga-labeled cpd) | |
Record name | Gallium oxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012024214 | |
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DSSTOX Substance ID |
DTXSID60925583 | |
Record name | Gallium oxide (2/3) | |
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Molecular Weight |
187.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Gallium oxide is an odorless fine white powder. Insoluble in water. (NTP, 1992), Found in different crystal forms with the beta being the only stable form; [Merck Index] White odorless solid; [CAMEO] Fine white crystalline powder; [Acros Organics MSDS] | |
Record name | GALLIUM OXIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/20430 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Gallium oxide | |
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Solubility |
Insoluble (NTP, 1992) | |
Record name | GALLIUM OXIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/20430 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Density |
6.44 at 68 °F (NTP, 1992) - Denser than water; will sink | |
Record name | GALLIUM OXIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/20430 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS RN |
12024-21-4, 12653-62-2, 84013-33-2 | |
Record name | GALLIUM OXIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20430 | |
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Record name | Gallium oxide | |
Source | ChemIDplus | |
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Record name | Gallium oxide | |
Source | ChemIDplus | |
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Record name | Gallium oxide (67Ga2O3) | |
Source | ChemIDplus | |
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Record name | Gallium oxide (2/3) | |
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Record name | GALLIUM OXIDE | |
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Melting Point |
3236 to 3290 °F (NTP, 1992) | |
Record name | GALLIUM OXIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20430 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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